4-cyano-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzamide

• IUPAC Name: 4-cyano-N-(4-pyrimidin-2-yloxycyclohexyl)benzamide
• InChI: InChI=1S/C18H18N4O2/c19-12-13-2-4-14(5-3-13)17(23)22-15-6-8-16(9-7-15)24-18-20-10-1-11-21-18/h1-5,10-11,15-16H,6-9H2,(H,22,23)
• InChI Key: WGFQKBNWDMRTRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CC=C(C=C2)C#N)OC3=NC=CC=N3
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

4-cyano-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Heterocyclic Synthesis and Antibiotic Activity

Research has focused on the synthesis of heterocyclic compounds using related structures, demonstrating their potential as antibiotics against Gram-positive and Gram-negative bacteria. For example, Ahmed (2007) synthesized new antibiotic and antibacterial drugs through reactions leading to pyrimidinone derivatives, showcasing the relevance of such compounds in developing new treatments (Ahmed, 2007).

Catalysts for Chemical Synthesis

Wang et al. (2011) reported on a catalyst composed of Pd nanoparticles supported on mesoporous graphitic carbon nitride, demonstrating its efficacy in the selective formation of cyclohexanone from phenol, highlighting the compound's role in facilitating important chemical transformations (Wang et al., 2011).

Anticancer Activity

Zhou et al. (2008) described the synthesis and biological evaluation of compounds with a similar structure, focusing on their selective inhibition of histone deacetylases (HDACs), a key target in cancer therapy. This research points to the potential of such compounds in the development of new anticancer drugs (Zhou et al., 2008).

Synthesis and Antimicrobial Activity

Kidwai and Mishra (2004) explored the synthesis of novel compounds, finding some to be effective against fungal and bacterial strains. This work underscores the ongoing interest in developing new antimicrobial agents to combat resistant pathogens (Kidwai & Mishra, 2004).

Anticonvulsant Properties

Kubicki et al. (2000) examined the crystal structures of anticonvulsant enaminones, providing insights into the molecular basis of their activity. While not directly related to the query compound, this study contributes to the broader understanding of how structural variations can influence biological activity (Kubicki et al., 2000).